Cas no 1211430-20-4 (1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride)

• Product Name: 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride
• CAS No: 1211430-20-4
• MF: C₅H₁₀ClN₃O
• MW: 163.605399608612
• CID: 1077503
• PubChem ID: 47002538
• Update Time: 2025-09-28

1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methyl-[1,2,4]oxadiazol-5-yl)-ethylamine hydrochloride
• 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride
• 1-(3-METHYL-1,2,4-OXADIAZOL-5-YL)ETHAN-1-AMINE HCL
• MFCD13857386
• 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride
• 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine;hydrochloride
• AT27867
• VLOVDCIPZJBYDP-UHFFFAOYSA-N
• AKOS015844015
• F2158-1440
• SCHEMBL21243978
• 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-aminehydrochloride
• 1211430-20-4
• CS-0216782
• ALBB-012348
• EN300-60112
• [1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride
• SB47111
• 1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanamine hydrocloride
• Z1262246236

• Inchi： 1S/C5H9N3O.ClH/c1-3(6)5-7-4(2)8-9-5;/h3H,6H2,1-2H3;1H
• InChI Key： VLOVDCIPZJBYDP-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(C)N)=NC(C)=N1

Computed Properties

• Exact Mass: 163.0512396g/mol
• Monoisotopic Mass: 163.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų